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This in-depth technical guide explores the fundamental principles, operational characteristics,

and practical application of thermopile arrays for non-contact temperature measurement.

Designed for a scientific audience, this document details the underlying physics, sensor

technology, data interpretation, and experimental best practices that are critical for accurate

and reliable thermal measurements in research and development settings.

Fundamental Principles
Non-contact temperature measurement with thermopile arrays is predicated on two key

physical principles: black-body radiation and the Seebeck effect.

Black-Body Radiation
Any object with a temperature above absolute zero emits electromagnetic radiation, a

phenomenon known as thermal radiation.[1] An idealized physical body, referred to as a black

body, absorbs all incident electromagnetic radiation, regardless of frequency or angle of

incidence.[2] This perfect absorber is also a perfect emitter, and the spectral distribution of its

emitted radiation is described by Planck's Law.

Two fundamental laws derived from Planck's Law are central to understanding non-contact

temperature measurement:
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Stefan-Boltzmann Law: This law states that the total energy radiated per unit surface area of

a black body is directly proportional to the fourth power of its absolute temperature.[1]

Wien's Displacement Law: This law specifies that the wavelength at which the spectral

radiance of black-body radiation is at a maximum is inversely proportional to the absolute

temperature.[1] For most ambient and physiological temperatures, this peak radiation occurs

in the infrared portion of the electromagnetic spectrum.[1]

Real-world objects are not perfect black bodies and emit radiation with a lower efficiency, a

property quantified by their emissivity (ε). Emissivity is the ratio of the energy radiated by a

particular material to the energy radiated by a black body at the same temperature.[3] Accurate

non-contact temperature measurement necessitates knowledge of the target object's

emissivity.

The Seebeck Effect
The Seebeck effect is a thermoelectric phenomenon where a temperature difference between

two dissimilar electrical conductors or semiconductors produces a voltage difference between

the two substances.[4][5] This voltage is proportional to the temperature gradient and is the

foundational principle behind thermocouples.[5] The magnitude of the induced voltage for a

given temperature difference is determined by the Seebeck coefficient of the materials, typically

measured in microvolts per Kelvin (µV/K).[6]

Thermopile Array Technology
A single thermocouple produces a very small voltage, often in the microvolt range, which can

be challenging to measure accurately.[1] To amplify this signal, multiple thermocouples are

connected in series to form a thermopile.[7] In this configuration, the individual voltages of the

thermocouples sum, resulting in a larger, more easily measurable output voltage.[7]

A thermopile array is a two-dimensional grid of individual thermopile sensors, often fabricated

on a silicon substrate using MEMS (Micro-Electro-Mechanical Systems) technology.[8] Each

pixel in the array functions as an independent non-contact thermometer.

Sensor Construction
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A typical thermopile sensor consists of a series of "hot" and "cold" junctions. The hot junctions

are positioned on a thermally isolated membrane with a high absorption coefficient for infrared

radiation.[9] When infrared radiation from an object strikes this membrane, its temperature

increases. The cold junctions are maintained at a reference temperature, typically the ambient

temperature of the sensor housing, which is measured by a separate temperature sensor like a

thermistor.[10] The temperature difference between the hot and cold junctions generates a

voltage output proportional to the incident infrared radiation.[7]

An array of these sensors allows for the creation of a thermal image, where each pixel's value

corresponds to the temperature of a specific point on the target object.[11]

Quantitative Performance Characteristics
The performance of a thermopile array is characterized by several key parameters. The

following tables summarize typical performance data for various thermopile array sensors and

the Seebeck coefficients for standard thermocouple materials.
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Parameter
Typical Value
Range

Unit Description

Noise Equivalent

Temperature

Difference (NETD)

50 - 300 mK

The smallest

temperature

difference that the

sensor can resolve. A

lower NETD indicates

a more sensitive

sensor.[8][11][12]

Sensitivity 10 - 250 V/W

The output voltage

generated per unit of

incident infrared

radiation power.

Higher sensitivity

indicates a stronger

output signal for a

given amount of

radiation.[8]

Response Time (Time

Constant)
5 - 50 ms

The time it takes for

the sensor's output to

reach 63.2% of its

final value after a step

change in incident

radiation. Faster

response times are

crucial for measuring

dynamic thermal

processes.[13]

Array Format 8x8, 16x16, 32x32,

80x64, 120x84,

160x120

pixels The number of

individual sensor

elements arranged in

rows and columns.

Higher resolution

arrays provide more
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detailed thermal

images.[11][12][14]

Field of View (FOV) 12°x9° to 120°x90° degrees

The angular extent of

the scene that is

imaged by the sensor.

The FOV is

determined by the

sensor's lens.[11]

Frame Rate 9 - 150 Hz

The number of

thermal images the

array can capture per

second. Higher frame

rates are necessary

for observing fast-

moving objects or

rapid temperature

changes.[12]

Table 1: Typical Performance Characteristics of Thermopile Array Sensors.

Thermocouple
Type

Positive Material Negative Material
Seebeck
Coefficient (at
25°C) [µV/°C]

E Chromel Constantan 62

J Iron Constantan 51

K Chromel Alumel 40

N Nicrosil Nisil 27

T Copper Constantan 41.5

Table 2: Seebeck Coefficients for Standard Thermocouple Types.[9]

Experimental Protocols
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Accurate non-contact temperature measurement with thermopile arrays requires careful

calibration and characterization. The following protocols provide a detailed methodology for

these procedures.

Calibration of a Thermopile Array using a Black-Body
Source
Objective: To establish a precise relationship between the thermopile array's output voltage and

the known temperature of a calibrated black-body radiation source.[4]

Materials:

Thermopile array sensor and its data acquisition system.

Calibrated black-body radiation source with a known emissivity (typically > 0.95) and

adjustable temperature control.[15]

Precision thermometer to verify the black-body source temperature.

Stable mounting fixtures for the thermopile array and black-body source.

Data logging software.

Procedure:

Setup:

Position the thermopile array at a fixed, known distance from the aperture of the black-

body source. Ensure the sensor's field of view is completely filled by the black-body's

radiating surface to avoid influences from the background.[7]

Allow both the thermopile array and the black-body source to thermally stabilize at the

ambient temperature for at least 30 minutes.

Data Acquisition:

Set the black-body source to a series of known temperatures across the desired

measurement range (e.g., in 5°C or 10°C increments).
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At each temperature setpoint, allow the black-body source to stabilize completely.

Record the output voltage from each pixel of the thermopile array and the corresponding

ambient temperature reading from the sensor's internal thermistor.[4]

For each temperature point, acquire multiple readings over a short period (e.g., 1 minute)

and calculate the average to reduce noise.

Data Analysis:

For each pixel, create a calibration curve by plotting the average output voltage against

the corresponding black-body temperature.

Fit a polynomial function (often a second-order or higher polynomial) to the calibration

data for each pixel. This function will be used to convert raw voltage readings into

temperature values.[6] The relationship is based on the Stefan-Boltzmann law, where the

output voltage is proportional to the difference between the fourth power of the object

temperature and the fourth power of the sensor's ambient temperature.[7]

Characterization of NETD and Response Time
Objective: To quantify the Noise Equivalent Temperature Difference (NETD) and the response

time of the thermopile array.

Materials:

Calibrated thermopile array system.

Two stable black-body sources with slightly different, precisely controlled temperatures (e.g.,

a difference of 1°C to 5°C).

A mechanical chopper or shutter to rapidly switch the sensor's view between the two black-

body sources.

High-speed data acquisition system capable of capturing the transient response of the

sensor.

Procedure for NETD Measurement:
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Setup:

Position the thermopile array to view one of the black-body sources.

Data Acquisition:

Record a time series of the output voltage from each pixel for a specified duration (e.g., 60

seconds) at a constant black-body temperature.

Data Analysis:

Calculate the standard deviation of the voltage readings for each pixel. This represents the

temporal noise of the sensor.

Convert this voltage noise into a temperature noise using the sensitivity (dV/dT) of the

pixel, which can be derived from the calibration curve at that specific temperature. The

resulting value is the NETD.

Procedure for Response Time Measurement:

Setup:

Position the thermopile array such that the mechanical chopper can rapidly switch its field

of view between the two black-body sources set at different temperatures.

Data Acquisition:

Trigger the data acquisition system simultaneously with the movement of the chopper.

Record the transient voltage response of each pixel as its view shifts from the lower

temperature black body to the higher temperature black body.

Data Analysis:

Analyze the recorded voltage step response for each pixel.

The response time (time constant) is the time it takes for the output signal to reach 63.2%

of the total voltage difference between the two steady-state levels.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate key processes and relationships in non-contact temperature

measurement with thermopile arrays.
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Target Object Thermopile Array Sensor

Signal Processing & Data Acquisition

Object at Temperature (T_obj) Infrared RadiationEmits based on T_obj^4

Hot Junctions (Absorber Membrane)
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Voltage Output (V_out)Seebeck Effect (ΔT = T_hot - T_amb)

Cold Junctions (Sensor Housing at T_amb)

Ambient Temperature Sensor (Thermistor) Temperature Calculation
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1. Experimental Setup

2. Calibration Data Acquisition

3. Data Analysis and Characterization

4. Final Output

Position Thermopile Array and Black-Body Source

Ensure FOV is filled

Thermal Stabilization

Set Black-Body to Known Temperatures

Record Array Voltage and Ambient Temperature

Average Multiple Readings

Generate Calibration Curve for Each Pixel Calculate NETD from Temporal Noise Determine Response Time from Step Response

Fit Polynomial to Data

Calibrated Temperature Measurement
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Primary Measurements

Calculation

Result

Thermopile Output Voltage (V_out)

V_out = f(T_obj, T_amb)

Ambient Temperature (T_amb)Object Emissivity (ε)

P ∝ ε * σ * (T_obj^4 - T_amb^4)

Solve for T_obj

Is the basis for

Object Temperature (T_obj)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Non-Contact Temperature Measurement Basics - Heimann [heimannsensor.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15587400?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587400?utm_src=pdf-custom-synthesis
https://www.heimannsensor.com/temperature-sensing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. robotstorehk.com [robotstorehk.com]

3. Access to this page has been denied. [mouser.com]

4. AVR Freaks [avrfreaks.net]

5. optoprim.it [optoprim.it]

6. Demystifying Thermopile IR Temp Sensors | Fierce Sensors [fiercesensors.com]

7. ama-science.org [ama-science.org]

8. hamamatsu.com [hamamatsu.com]

9. Design and Fabrication of Thermopile Infrared Detector Based on Carbon Black
Nanoparticle Absorption Layer [mdpi.com]

10. 80x64 Thermopile Array for Thermal Imaging - Heimann [heimannsensor.com]

11. 160x120 Thermopile Array for Thermal Imaging - Heimann [heimannsensor.com]

12. mdpi.com [mdpi.com]

13. Thermopile sensors, arrays, imaging and pyroelectric sensors [expo21xx.com]

14. The Ultimate Guide to Blackbody Calibration for Infrared Thermometers |
panrantemperaturecalibration.com [panrantemperaturecalibration.com]

15. imeko.info [imeko.info]

To cite this document: BenchChem. [A Technical Guide to Non-Contact Temperature
Measurement with Thermopile Arrays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587400#principles-of-non-contact-temperature-
measurement-with-thermopile-arrays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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